Pyridine
Pyridine
Pyridine is a colorless liquid with an unpleasant smell. It can be made from crude coal tar or from other chemicals. Pyridine is used to dissolve other substances. It is also used to make many different products such as medicines, vitamins, food flavorings, paints, dyes, rubber products, adhesives, insecticides, and herbicides. Pyridine can also be formed from the breakdown of many natural materials in the environment.
Pyridine appears as a clear colorless to light yellow liquid with a penetrating nauseating odor. Vapors are heavier than air. Toxic by ingestion and inhalation. Combustion produces toxic oxides of nitrogen.
Pyridine is an azaarene comprising a benzene core in which one -CH group is replaced by a nitrogen atom. It is the parent compound of the class pyridines. It has a role as an environmental contaminant and a NMR chemical shift reference compound. It is a mancude organic heteromonocyclic parent, a monocyclic heteroarene, an azaarene and a member of pyridines.
Pyridine is a natural product found in Camellia sinensis, Basella alba, and other organisms with data available.
Pyridine can cause cancer according to The National Toxicology Program.
See also: Laboratory-grade xylene (impurity of).
Pyridine appears as a clear colorless to light yellow liquid with a penetrating nauseating odor. Vapors are heavier than air. Toxic by ingestion and inhalation. Combustion produces toxic oxides of nitrogen.
Pyridine is an azaarene comprising a benzene core in which one -CH group is replaced by a nitrogen atom. It is the parent compound of the class pyridines. It has a role as an environmental contaminant and a NMR chemical shift reference compound. It is a mancude organic heteromonocyclic parent, a monocyclic heteroarene, an azaarene and a member of pyridines.
Pyridine is a natural product found in Camellia sinensis, Basella alba, and other organisms with data available.
Pyridine can cause cancer according to The National Toxicology Program.
See also: Laboratory-grade xylene (impurity of).
Brand Name:
Vulcanchem
CAS No.:
110-86-1
VCID:
VC20995318
InChI:
InChI=1S/C5H5N/c1-2-4-6-5-3-1/h1-5H
SMILES:
C1=CC=NC=C1
Molecular Formula:
C5H5N
Molecular Weight:
79.10 g/mol
Pyridine
CAS No.: 110-86-1
Cat. No.: VC20995318
Molecular Formula: C5H5N
Molecular Weight: 79.10 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Pyridine is a colorless liquid with an unpleasant smell. It can be made from crude coal tar or from other chemicals. Pyridine is used to dissolve other substances. It is also used to make many different products such as medicines, vitamins, food flavorings, paints, dyes, rubber products, adhesives, insecticides, and herbicides. Pyridine can also be formed from the breakdown of many natural materials in the environment. Pyridine appears as a clear colorless to light yellow liquid with a penetrating nauseating odor. Vapors are heavier than air. Toxic by ingestion and inhalation. Combustion produces toxic oxides of nitrogen. Pyridine is an azaarene comprising a benzene core in which one -CH group is replaced by a nitrogen atom. It is the parent compound of the class pyridines. It has a role as an environmental contaminant and a NMR chemical shift reference compound. It is a mancude organic heteromonocyclic parent, a monocyclic heteroarene, an azaarene and a member of pyridines. Pyridine is a natural product found in Camellia sinensis, Basella alba, and other organisms with data available. Pyridine can cause cancer according to The National Toxicology Program. See also: Laboratory-grade xylene (impurity of). |
|---|---|
| CAS No. | 110-86-1 |
| Molecular Formula | C5H5N |
| Molecular Weight | 79.10 g/mol |
| IUPAC Name | pyridine |
| Standard InChI | InChI=1S/C5H5N/c1-2-4-6-5-3-1/h1-5H |
| Standard InChI Key | JUJWROOIHBZHMG-UHFFFAOYSA-N |
| SMILES | C1=CC=NC=C1 |
| Canonical SMILES | C1=CC=NC=C1 |
| Boiling Point | 239 °F at 760 mmHg (NTP, 1992) 115.2-115.3 °C 115.00 to 116.00 °C. @ 760.00 mm Hg 115 °C 240 °F |
| Colorform | Colorless to yellow liquid. |
| Flash Point | 68 °F (NTP, 1992) 20 °C 68 °F (CLOSED CUP) 20 °C (closed cup) 20 °C c.c. 68 °F |
| Melting Point | -44 °F (NTP, 1992) -41.6 °C -42 °C -44 °F |
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